Cas no 166438-83-1 ((1-(4-Nitrophenyl)piperidin-3-yl)methanol)

• Product Name: (1-(4-Nitrophenyl)piperidin-3-yl)methanol
• CAS No: 166438-83-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD11039478
• CID: 838600
• Update Time: 2025-06-07

(1-(4-Nitrophenyl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Nitrophenyl)piperidin-3-yl)methanol
• [1-(4-nitrophenyl)piperidin-3-yl]methanol
• GHESWKCVPRIYLS-UHFFFAOYSA-N
• W3619
• ST24020060
• (1-(4-nitrophenyl)piperi din-3-yl)methanol

• MDL： MFCD11039478
• Inchi： 1S/C12H16N2O3/c15-9-10-2-1-7-13(8-10)11-3-5-12(6-4-11)14(16)17/h3-6,10,15H,1-2,7-9H2
• InChI Key： GHESWKCVPRIYLS-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC(=CC=2)[N+](=O)[O-])CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (1-(4-Nitrophenyl)piperidin-3-yl)methanol

Introduction to (1-(4-Nitrophenyl)piperidin-3-yl)methanol and Its Significance in Modern Chemical Research

(1-(4-Nitrophenyl)piperidin-3-yl)methanol, with the CAS number 166438-83-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a piperidine ring substituted with a 4-nitrophenyl group and a hydroxymethyl moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The structural framework of (1-(4-Nitrophenyl)piperidin-3-yl)methanol combines the aromaticity of the nitrophenyl group with the heterocyclic stability of the piperidine ring. This combination not only contributes to its chemical versatility but also opens up numerous possibilities for its use in drug design and development. The presence of the hydroxymethyl group further enhances its reactivity, making it a potential intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. The nitrophenyl group, in particular, has been widely studied for its ability to modulate biological pathways. For instance, nitroaromatic compounds have shown promise in the treatment of neurological disorders, inflammation, and even cancer. The integration of this moiety into the piperidine scaffold in (1-(4-Nitrophenyl)piperidin-3-yl)methanol suggests that it may exhibit similar therapeutic effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The piperidine ring is a common motif in many approved drugs due to its ability to interact favorably with biological targets. By modifying this core structure with various substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. The hydroxymethyl group provides an additional point of modification, allowing for further diversification of its chemical profile.

Recent studies have begun to unravel the biological activity of (1-(4-Nitrophenyl)piperidin-3-yl)methanol. Initial investigations have revealed that it demonstrates moderate affinity for certain enzyme targets, suggesting that it could be used to develop inhibitors or modulators for these enzymes. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of (1-(4-Nitrophenyl)piperidin-3-yl)methanol presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled researchers to construct the desired framework efficiently. These advancements not only facilitate the production of this compound but also open up avenues for synthesizing related derivatives.

The chemical reactivity of the nitrophenyl group is another area of interest. This group can undergo various transformations, including reduction to an amine or diazotization followed by coupling reactions. These reactions can be harnessed to introduce additional functional groups into the molecule, further expanding its potential applications.

In conclusion, (1-(4-Nitrophenyl)piperidin-3-yl)methanol represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping the future of medicinal chemistry.